Cas no 170115-42-1 (Benzenemethanamine, N-butyl-3,4-dimethoxy-)

• Product Name: Benzenemethanamine, N-butyl-3,4-dimethoxy-
• CAS No: 170115-42-1
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• MDL: MFCD01543446
• CID: 3810704
• PubChem ID: 1747620
• Update Time: 2025-04-22

Benzenemethanamine, N-butyl-3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-butyl-3,4-dimethoxy-
• butyl[(3,4-dimethoxyphenyl)methyl]amine
• N-(3,4-dimethoxybenzyl)butan-1-amine
• N-[(3,4-dimethoxyphenyl)methyl]butan-1-amine
• AKOS000234918
• 170115-42-1
• STL560626
• SR-01000215241-1
• SCHEMBL3269547
• SR-01000215241
• MFCD01543446

• MDL： MFCD01543446
• Inchi： 1S/C13H21NO2/c1-4-5-8-14-10-11-6-7-12(15-2)13(9-11)16-3/h6-7,9,14H,4-5,8,10H2,1-3H3
• InChI Key： DDWWSCZOAULJTF-UHFFFAOYSA-N
• SMILES： C1(CNCCCC)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 223.157228913Da
• Monoisotopic Mass: 223.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes